Cas no 762287-57-0 ((4-chloro-2-methoxyphenyl)boronic acid)

• Product Name: (4-chloro-2-methoxyphenyl)boronic acid
• CAS No: 762287-57-0
• MF: C₇H₈BClO₃
• MW: 186.400621414185
• MDL: MFCD02684317
• CID: 68780
• PubChem ID: 354333923
• Update Time: 2025-11-02

(4-chloro-2-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxyphenylboronic acid
• 4-Chloro-2-methoxybenzeneboronic acid
• 4-Chloro-2-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (4-Chloro-2-methoxyphenyl)boronic acid
• 4-Chloro-2-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• (4-chloro-2-methoxyphenyl)boronic acid

• MDL： MFCD02684317
• Inchi： 1S/C7H8BClO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4,10-11H,1H3
• InChI Key： NZRRMTBNTSBIFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=C(C=1)OC

Computed Properties

• Exact Mass: 186.02600
• Monoisotopic Mass: 186.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.325
• Melting Point: 128-134°C
• Boiling Point: 345.4°C at 760 mmHg
• Flash Point: 162.7 °C
• PSA: 49.69000
• LogP: 0.02840

(4-chloro-2-methoxyphenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-chloro-2-methoxyphenyl)boronic acid

Comprehensive Overview of (4-Chloro-2-methoxyphenyl)boronic Acid (CAS No. 762287-57-0)

(4-Chloro-2-methoxyphenyl)boronic acid (CAS No. 762287-57-0) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery and agrochemical development. Its unique structure, featuring a chloro and methoxy substituent, enhances reactivity and selectivity in catalytic transformations.

The growing demand for boron-containing compounds in medicinal chemistry has spotlighted (4-chloro-2-methoxyphenyl)boronic acid as a key building block. Researchers frequently search for "boronic acid applications in drug design" or "CAS 762287-57-0 solubility," reflecting its relevance in optimizing bioactive molecules. Its role in synthesizing kinase inhibitors and anticancer agents aligns with trends in targeted therapy development.

From a synthetic perspective, this compound’s stability under aqueous conditions and compatibility with green chemistry protocols make it attractive for sustainable industrial-scale production. Queries like "how to purify (4-chloro-2-methoxyphenyl)boronic acid" or "alternative catalysts for Suzuki coupling" highlight user interest in practical methodologies. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity (>97%), a critical factor for high-yield reactions.

Beyond pharmaceuticals, 762287-57-0 finds applications in OLED materials and polymer chemistry, addressing searches like "boronic acids in electronic materials." Its ability to form stable covalent organic frameworks (COFs) caters to advancements in energy storage and sensors. This versatility underscores its importance across interdisciplinary research.

Handling and storage recommendations for (4-chloro-2-methoxyphenyl)boronic acid emphasize protection from moisture and oxidation, with inert atmospheres preferred for long-term stability. Safety data sheets (SDS) provide detailed guidance, though it remains non-classified under stringent regulatory lists.

In summary, CAS 762287-57-0 exemplifies the convergence of synthetic utility and innovative applications, driving its prominence in both academic and industrial settings. Its integration into cutting-edge technologies ensures continued relevance in scientific discourse.